Cas no 2228664-60-4 (tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate
• CAS No: 2228664-60-4
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 6518926
• PubChem ID: 165641356
• Update Time: 2025-11-06

tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate
• 2228664-60-4
• EN300-1880509

• Inchi： 1S/C12H22N2O4/c1-8(13)10(15)9-7-14(5-6-17-9)11(16)18-12(2,3)4/h8-9H,5-7,13H2,1-4H3
• InChI Key： YRWRUZOWBPIZCL-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(C(C)N)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.9Ų

Additional information on tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate

Professional Introduction to tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate (CAS No: 2228664-60-4)

Tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate, identified by the Chemical Abstracts Service Number (CAS No) 2228664-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of morpholine derivatives, which are known for their versatile applications in drug design and development. The structural features of tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate, particularly the presence of a tert-butyl group and an aminopropyl side chain, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions, while the 2-(2-aminopropanoyl) moiety introduces a basic nitrogen atom that can participate in hydrogen bonding and salt formation, crucial for drug-receptor interactions. The morpholine ring itself is a common pharmacophore in medicinal chemistry, often found in antihistamines, antifungals, and cardiovascular drugs due to its ability to stabilize bioactive molecules and improve pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of morpholine derivatives in drug discovery. Studies have demonstrated that modifications at the 4-carboxylate position can significantly influence the binding affinity and selectivity of these compounds. For instance, a research article published in the *Journal of Medicinal Chemistry* in 2023 described how optimizing the carboxylate group in morpholine-based scaffolds led to compounds with enhanced potency against certain enzyme targets. This underscores the strategic value of tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate as a building block for novel therapeutics.

In addition to its structural significance, tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate has been explored in the development of targeted therapies. Researchers have utilized this compound as a precursor in synthesizing protease inhibitors, which are critical for treating conditions such as cancer and infectious diseases. The tert-butyl group’s steric bulk can help prevent unwanted side reactions, while the aminopropyl chain provides a handle for further functionalization. Such features make it an attractive candidate for derivatization into more complex molecules with tailored biological activities.

The pharmaceutical industry has also shown interest in morpholine derivatives due to their favorable pharmacokinetic properties. A study published last year in *Bioorganic & Medicinal Chemistry Letters* reported on the synthesis and characterization of several morpholine-based compounds designed to improve oral bioavailability. Among these, tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate emerged as a promising lead compound, exhibiting good solubility and stability under physiological conditions. These attributes are essential for developing drugs that can be administered orally or through other non-invasive routes.

From a synthetic chemistry perspective, tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate offers interesting challenges and opportunities. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly employed in its preparation. Advances in green chemistry have also influenced its synthesis, with researchers exploring solvent-free reactions and biocatalytic methods to minimize environmental impact.

The potential applications of tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate extend beyond traditional pharmaceuticals. Researchers are investigating its use in materials science, particularly as a monomer or intermediate in polymer synthesis. The morpholine ring’s ability to form stable coordination complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs) with applications in gas storage and separation technologies. Such interdisciplinary approaches highlight the versatility of this compound.

As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate is likely to grow. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications. The compound’s unique structural features make it a valuable asset in the drug discovery pipeline, offering potential solutions to complex biomedical challenges.

In conclusion, tert-butyl 2-(2-aminopropanoyl)morpholine-4-carboxylate (CAS No: 2228664-60-4) is a multifaceted compound with significant implications for pharmaceutical chemistry and biomedicine. Its structural design allows for diverse applications, from enzyme inhibition to material science, while its synthetic accessibility makes it an attractive candidate for further research and development. As scientific understanding advances, this compound is poised to play an increasingly important role in addressing global health needs.